Cas no 2580219-76-5 (5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid
• CAS No: 2580219-76-5
• MF: C₁₄H₁₇ClN₂O₅
• MW: 328.748183012009
• CID: 5659913
• PubChem ID: 165893163
• Update Time: 2025-10-28

5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580219-76-5
• 5-{[(tert-butoxy)carbonyl]amino}-4-chloro-2-acetamidobenzoic acid
• EN300-27730671
• 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid

• Inchi： 1S/C14H17ClN2O5/c1-7(18)16-10-6-9(15)11(5-8(10)12(19)20)17-13(21)22-14(2,3)4/h5-6H,1-4H3,(H,16,18)(H,17,21)(H,19,20)
• InChI Key： AECKZXUGOLUNEL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1NC(=O)OC(C)(C)C)NC(C)=O

Computed Properties

• Exact Mass: 328.0825993g/mol
• Monoisotopic Mass: 328.0825993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid

Introduction to 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid (CAS No. 2580219-76-5)

5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid, identified by its CAS number 2580219-76-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a chloro substituent at the 4-position, an acetamido group at the 2-position, and an amino group protected by a tert-butoxycarbonyl (Boc) group. These structural elements contribute to its versatile reactivity and potential applications in synthetic chemistry and medicinal chemistry.

The Boc-protected amino group in this compound plays a crucial role in its utility as an intermediate in peptide synthesis and drug development. The Boc group serves as an effective protecting group for amines, preventing unwanted side reactions such as racemization or over-alkylation during synthetic processes. This feature makes 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid a valuable building block for constructing more complex molecules, particularly in the synthesis of peptidomimetics and protease inhibitors.

The chloro substituent at the 4-position of the benzoic acid core enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic aromatic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures found in many biologically active compounds. Additionally, the presence of both an acetamido and an amino group provides multiple sites for further functionalization, allowing for the creation of diverse molecular architectures.

In recent years, there has been growing interest in developing novel therapeutic agents targeting inflammatory and immunological disorders. The structural motifs present in 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid align well with the pharmacophores commonly found in drugs that modulate immune responses. For instance, benzoic acid derivatives have been explored for their anti-inflammatory properties, with modifications at various positions on the aromatic ring enhancing their biological activity. The combination of a chloro group and an amide functionality has been particularly effective in designing molecules that interact with specific enzymes or receptors involved in inflammatory pathways.

One notable area of research involving this compound is its potential application in the development of small-molecule inhibitors for matrix metalloproteinases (MMPs). MMPs are a family of enzymes that play critical roles in tissue degradation and remodeling, and their dysregulation is associated with various pathological conditions, including cancer and rheumatoid arthritis. The acetamido group at the 2-position of 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid can be strategically modified to mimic substrates or inhibitors targeting MMPs. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain MMPs, making them promising candidates for further development into therapeutic agents.

The Boc-protected amino group also facilitates its use in solid-phase peptide synthesis (SPPS), where it can serve as a coupling partner for protected amino acids or other peptidomimetic units. This approach has been increasingly utilized to generate libraries of peptidomimetics for high-throughput screening against biological targets. The ability to introduce structural diversity through subsequent modifications makes 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid a versatile tool in drug discovery pipelines.

Advances in computational chemistry and molecular modeling have further enhanced the utility of this compound. By leveraging these technologies, researchers can predict binding affinities and optimize molecular structures for improved biological activity. The unique combination of substituents in 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid allows for fine-tuning its interactions with biological targets, making it an attractive scaffold for structure-based drug design.

The synthesis of 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include chlorination of a precursor benzoic acid derivative followed by selective amidation and Boc protection. These synthetic strategies underscore the importance of this compound as a key intermediate in constructing more complex molecules with potential therapeutic applications.

In conclusion, 5-{(tert-butoxy)carbonylamino}-4-chloro-2-acetamidobenzoic acid (CAS No. 2580219-76-5) represents a valuable asset in pharmaceutical research due to its unique structural features and versatile reactivity. Its applications span from peptide synthesis to drug discovery, particularly in modulating inflammatory and immunological pathways. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.